2-((4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-[4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanyl-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C20H20N4O2S/c1-2-13-5-3-4-6-16(13)22-17(25)12-27-18-11-15(9-10-21-18)20-23-19(24-26-20)14-7-8-14/h3-6,9-11,14H,2,7-8,12H2,1H3,(H,22,25)
• InChI Key: CBOJREIXIXQKHE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CSC2=NC=CC(=C2)C3=NC(=NO3)C4CC4
• Molecular Formula: C20H20N4O2S
• Molecular Weight: 380.5 g/mol

Description

2-((4-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)-N-(2-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C20H20N4O2S and its molecular weight is 380.47. The purity is usually 95%.
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Scientific Research Applications

Antitumor Applications

Research has demonstrated the potential antitumor properties of compounds derived from similar structures. For instance, novel synthesis routes have been developed for polyfunctionally substituted heterocyclic compounds, showing significant antitumor activities across different human cancer cell lines, including breast adenocarcinoma, non-small cell lung cancer, and CNS cancer. The simplicity of these synthetic procedures and the high inhibitory effects of the compounds highlight their value for further biological investigations and heterocyclic transformations (H. Shams et al., 2010).

Insecticidal Activity

Another study focused on the synthesis and insecticidal assessment of innovative heterocycles, incorporating a thiadiazole moiety against the cotton leafworm, Spodoptera littoralis. This research provides a basis for the development of new insecticidal agents, potentially leading to safer and more effective pest control solutions (A. Fadda et al., 2017).

Antimicrobial and Hemolytic Activity

A study on 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides explored their antimicrobial and hemolytic activities. Most compounds were found to be active against selected microbial species, showing promising potential for antimicrobial applications. This research also highlights the importance of structural modifications to enhance biological activity and reduce toxicity (Samreen Gul et al., 2017).

Antioxidant Activity

Coordination complexes constructed from pyrazole-acetamide derivatives have been synthesized and evaluated for their antioxidant activity. The study demonstrated significant antioxidant properties of these compounds, suggesting their potential use in combating oxidative stress-related diseases (K. Chkirate et al., 2019).